Denatonium saccharide

• CAS: 103735-41-7
• Synonyms:
  denatonium saccharide
• Molecular Formula: C28H33N3O4S
• Molecular Weight: 507.6 g/mol
• SMILES: CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C.C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-]
• InChI: InChI=1S/C21H28N2O.C7H5NO3S/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h7-14H,5-6,15-16H2,1-4H3;1-4H,(H,8,9)
• InChIKey: AOVWCKBXCSVODH-UHFFFAOYSA-N

Denatonium Saccharide: Chemical Identity and Aversive Role

Denatonium saccharide (CAS 103735-41-7, also referenced as 90823-38-4) is the most bitter chemical compound currently documented, with a bitterness detection threshold of 0.01 ppm, making it five times more potent than its closest industrial analog, denatonium benzoate [1]. It is an ionic salt consisting of the denatonium cation paired with a saccharinate anion (C28H33N3O4S, MW 507.6 g/mol) [2]. Structurally derived from the anesthetic lidocaine, this quaternary ammonium compound is universally employed as an aversive agent (bitterant) to prevent accidental ingestion of toxic industrial fluids, household chemicals, and other hazardous materials [3]. Its extreme potency at trace concentrations enables effective product safeguarding without altering the bulk properties of the host formulation.

Trace-level bitterness Achieves product safeguarding at reported ppm concentrations without altering bulk formulation properties.

Anion-dependent potency Saccharinate anion contributes to reported higher bitterness sensitivity relative to benzoate salts; anion selection critical for regulatory and efficacy profiles.

Broad-spectrum aversive coverage Reported deterrent response in human and non-human mammalian models supports industrial safety and research deterrent applications.

• [1] National Center for Advancing Translational Sciences (NCATS). Denatonium Saccharide. Inxight Drugs. Accessed 2026. View Source
• [2] U.S. National Library of Medicine. Denatonium saccharide. MeSH Supplementary Concept Data. 2024. View Source
• [3] Wikipedia contributors. Denatonium. Wikipedia, The Free Encyclopedia. View Source

Denatonium Saccharide Substitution Limitations

Despite being classified as the same core pharmacophore (denatonium), the anion partner dictates a logarithmic shift in gustatory detection and behavioral compliance. Denatonium saccharide is not simply an alternative to denatonium benzoate; it is a quantitatively superior agonist of the TAS2R bitter taste receptors, with a threshold of 0.01 ppm compared to 0.05 ppm for the benzoate salt [1]. This 5-fold increase in potency directly impacts formulation economics and regulatory compliance. Furthermore, behavioral studies in multiple species confirm that the aversive response to the saccharide salt is not equivalent to structurally related bitters like quinine, which fails to deter consumption at comparable concentrations [2]. Generic substitution with benzoate salts or natural alkaloids introduces a risk of sub-threshold sensory masking, leading to potential ingestion of toxic materials and failure of safety protocols.

Attribute

Denatonium Saccharide

Denatonium Benzoate / Quinine

Bitterness Detection

Lower detection threshold (reported sensory panel)

Higher threshold required; quinine fails at comparable dilutions

Anion Partner

Saccharinate enhances TAS2R activation profile

Benzoate yields different gustatory response

Regulatory Context (India)

Mandated for denatured industrial ethanol

Benzoate not approved for this market

Anion partner, detection threshold, and market-specific regulation may limit direct substitution. Quinine does not replicate deterrent effect at comparable dilutions.

• [1] National Center for Advancing Translational Sciences (NCATS). Denatonium Saccharide. Inxight Drugs. Accessed 2026. View Source
• [2] Langley, W. M., Theis, J., Davis, S. F., Richard, M. M., & Grover, C. A. (1989). Aversiveness of denatonium saccharide and quinine in grasshopper mice Onychomys leukogaster. Perceptual and Motor Skills, 68(2), 551-557. View Source

Denatonium Saccharide: Comparative Evidence

Gustatory Threshold: Saccharide vs. Benzoate

Denatonium saccharide exhibits a detection threshold that is five times more sensitive than denatonium benzoate, the industry-standard bitterant. This difference is a direct consequence of the synergistic bitterness contributed by the saccharinate anion [1].

Gustatory Threshold

Head-to-head

0.01 ppm (saccharinate) vs. 0.05 ppm (benzoate)

Reported sensory panel comparison

Human sensory panel; aqueous solution

Evidence Dimension	Bitterness Detection Threshold
Target Compound Data	0.01 ppm (10 ppb)
Comparator Or Baseline	Denatonium Benzoate: 0.05 ppm (50 ppb)
Quantified Difference	5-fold lower (more potent) threshold
Conditions	Human sensory panel evaluation / Aqueous solution

Why This Matters

This quantifies the reduced mass loading required to achieve the same aversive effect, directly translating to lower use-cost per unit volume of protected product and minimal impact on host formulation properties.

• [1] National Center for Advancing Translational Sciences (NCATS). Denatonium Saccharide. Inxight Drugs. Accessed 2026. View Source

Human Aversiveness: Saccharide vs. Quinine

In a controlled human study (n=120), denatonium saccharide was rated as significantly more unpleasant than quinine across all tested concentrations (1:1,000; 1:5,000; 1:10,000) by both male and female participants [1].

Human Aversiveness

Head-to-head

Significantly higher aversiveness rating vs. quinine (n=120)

Supports human deterrent context

Controlled study; 1:1,000–1:10,000 dilutions

Evidence Dimension	Subjective Unpleasantness Rating
Target Compound Data	Significantly higher aversiveness rating
Comparator Or Baseline	Quinine: Lower aversiveness rating
Quantified Difference	Statistically significant at 1/1,000, 1/5,000, and 1/10,000 dilutions
Conditions	120 undergraduate students (60 male, 60 female); aqueous sampling

Why This Matters

Demonstrates that denatonium saccharide is a more effective deterrent for human consumption than quinine, a classic bitter standard, ensuring compliance with safety regulations aimed at preventing ingestion of toxic household/industrial products.

• [1] Davis, S. F., Grover, C. A., & Erickson, C. A. (1987). A comparison of the aversiveness of denatonium saccharide and quinine in humans. Bulletin of the Psychonomic Society, 25(6), 462-463. View Source

Aversive Efficacy in Rodent Models

In grasshopper mice (Onychomys leucogaster), denatonium saccharide suppressed drinking at a dilution of 1:100,000, whereas quinine failed to suppress drinking at this concentration [1]. Additionally, denatonium saccharide was perceived as more aversive than quinine in both choice and toxicosis-paired experiments.

Rodent Aversive Efficacy

Head-to-head

Suppressed drinking at 1:100,000; quinine failed

Supports non-human mammal aversive context

Grasshopper mice; two-bottle choice test

Evidence Dimension	Drinking Suppression Threshold (Aversiveness)
Target Compound Data	Suppressed drinking at 1:100,000 dilution
Comparator Or Baseline	Quinine: No suppression at 1:100,000
Quantified Difference	Effective at 10x lower concentration than comparator
Conditions	Grasshopper mice; two-bottle choice test and toxicosis conditioning

Why This Matters

Validates the superior broad-spectrum deterrence of the saccharide salt in non-human mammals, which is critical for applications like anti-rodent cable sheathing, wildlife repellents, and protection of agricultural assets.

• [1] Langley, W. M., Theis, J., Davis, S. F., Richard, M. M., & Grover, C. A. (1989). Aversiveness of denatonium saccharide and quinine in grasshopper mice Onychomys leukogaster. Perceptual and Motor Skills, 68(2), 551-557. View Source

Indian Ethanol Denaturing: Regulatory Mandate

While denatonium benzoate is widely used globally for denaturing industrial ethanol, denatonium saccharide is the approved and almost exclusively used bitterant for denaturing Industrial Ethyl Alcohol (Ethanol) in the Indian market [1].

Indian Ethanol Denaturing

Class-level inference

Approved and almost exclusively used bitterant in India for denaturing industrial ethanol

Market-specific procurement requirement

Regulatory framework context; supplier data review

Evidence Dimension	Regulatory Approval and Usage
Target Compound Data	Approved and almost exclusively used in India for denaturing industrial ethanol
Comparator Or Baseline	Denatonium Benzoate: Not approved or used for this specific Indian application
Quantified Difference	Market-specific regulatory barrier
Conditions	Indian regulatory framework for denatured industrial alcohol

Why This Matters

This creates a non-negotiable procurement requirement for any entity manufacturing or exporting denatured ethanol intended for the Indian market, precluding the use of benzoate salts.

• [1] Toxi Shield. Denatonium Saccharide Product Data. IndiaMART. View Source

Denatonium Saccharide: Application Scenarios

Antifreeze and Detergent Safeners

Leveraging the 0.01 ppm detection threshold (5x more potent than benzoate) [1], procurement of denatonium saccharide is optimal for safeguarding sweet-tasting but lethal products like ethylene glycol antifreeze. The saccharide salt achieves effective aversive levels at concentrations as low as 1-10 ppm, with 30-100 ppm rendering the product 'impossible to masticate' . This allows formulators to maintain product integrity and cost-efficiency by using minimal additive volumes compared to benzoate alternatives. The extreme aversiveness has been validated in human studies as significantly more deterrent than quinine [2].

Anti-Rodent Cable and Crop Protection

For applications involving non-human mammalian species, the quantitative superiority of the saccharide salt is essential. Unlike quinine, which fails to deter consumption at 1:100,000 dilution, denatonium saccharide effectively suppresses drinking at this concentration in grasshopper mice [1]. This 10-fold improvement in threshold performance justifies its selection for incorporation into polymer masterbatches for underground cable jacketing, agricultural films, and seed coatings, where even trace gnawing can cause catastrophic failure or economic loss.

Indian Ethanol Denaturing Supply Chains

Due to specific market regulations, denatonium saccharide is the mandatory aversive agent for denaturing industrial ethyl alcohol destined for use or sale in India [1]. For international chemical distributors and ethanol producers, procurement of the saccharide salt is a non-negotiable prerequisite for accessing this specific geographic and industrial market segment, directly dictating supply chain and inventory management decisions over the more common denatonium benzoate.

Respirator Fit-Testing and Olfactory Research

In qualitative respirator fit-testing (e.g., Bitrex protocol) and basic taste research, the reliable and quantifiable detection of the 0.01 ppm threshold [1] ensures a binary pass/fail response in human subjects. The use of the saccharide salt provides a robust, measurable stimulus for activating specific TAS2R bitter taste receptors (TAS2R4, TAS2R8, TAS2R10, TAS2R13) , making it the preferred tool for neurological and sensory perception studies where precise, low-concentration gustatory stimulation is required.

Application

Selection Property

Validation Focus

Antifreeze and detergent safeners

Trace-concentration bitterness

Human aversive response at minimal dose

Anti-rodent cable and crop protection

Species-specific deterrence

Non-human mammal aversive behavior

Indian ethanol denaturing supply

Regulatory compliance

Indian market denatured alcohol mandate

Respirator fit-testing and olfactory research

Quantifiable gustatory threshold

TAS2R receptor activation response

• [1] National Center for Advancing Translational Sciences (NCATS). Denatonium Saccharide. Inxight Drugs. Accessed 2026. View Source
• [2] Davis, S. F., Grover, C. A., & Erickson, C. A. (1987). A comparison of the aversiveness of denatonium saccharide and quinine in humans. Bulletin of the Psychonomic Society, 25(6), 462-463. View Source